![molecular formula C12H10BFO2 B2529991 (2'-Fluoro-[1,1'-biphenyl]-4-yl)boronic acid CAS No. 1383531-49-4](/img/structure/B2529991.png)
(2'-Fluoro-[1,1'-biphenyl]-4-yl)boronic acid
Overview
Description
“(2’-Fluoro-[1,1’-biphenyl]-4-yl)boronic acid” is a type of organoboron compound. It is used in Rh-catalyzed enantioselective addition reactions and Rhodium and Palladium-catalyzed substitution reactions . It can also be used in the preparation of phenylboronic catechol esters as promising anion receptors for polymer electrolytes .
Synthesis Analysis
The synthesis of “(2’-Fluoro-[1,1’-biphenyl]-4-yl)boronic acid” involves several steps. The compound is often used in Suzuki–Miyaura couplings, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The reactivity of potassium organotrifluoroborate salts in Suzuki–Miyaura couplings has been studied .Molecular Structure Analysis
The molecular formula of “(2’-Fluoro-[1,1’-biphenyl]-4-yl)boronic acid” is C12H10BFO2 . The compound contains a boronic acid group attached to a biphenyl structure with a fluorine atom .Chemical Reactions Analysis
“(2’-Fluoro-[1,1’-biphenyl]-4-yl)boronic acid” is often used in Suzuki–Miyaura coupling reactions . This reaction involves the coupling of an organoboron compound with an organic halide or pseudohalide in the presence of a base and a palladium catalyst .Physical And Chemical Properties Analysis
“(2’-Fluoro-[1,1’-biphenyl]-4-yl)boronic acid” is a solid compound . The compound should be stored at 2-8°C .Scientific Research Applications
- Boronic acids have been employed as fluorescent sensors to recognize carbohydrates, amino acids, and other analytes. For instance, a fluorescent sensor combining boronic acid and pyrene was studied for detecting catechol and its amino derivatives .
- In vivo glucose monitoring using subcutaneous boronic acid sensors has also been explored .
- They have been used for electrophoresis of glycated molecules and as building materials for microparticles in analytical methods .
- Phenylboronic catechol esters derived from boronic acids show promise as anion receptors for polymer electrolytes .
- The mild reaction conditions, functional group tolerance, and rapid transmetalation with palladium complexes contribute to the broad application of this coupling reaction .
Sensing Applications
Protein Manipulation and Cell Labeling
Polymer Electrolytes and Anion Receptors
Organoboron Reagents in Suzuki–Miyaura Coupling
Carbohydrate Chemistry and Glycobiology
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of “(2’-Fluoro-[1,1’-biphenyl]-4-yl)boronic acid” research could involve further exploration of its use in various chemical reactions, particularly in the field of organic synthesis . The compound’s potential applications in the preparation of phenylboronic catechol esters as promising anion receptors for polymer electrolytes could also be explored further .
properties
IUPAC Name |
[4-(2-fluorophenyl)phenyl]boronic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BFO2/c14-12-4-2-1-3-11(12)9-5-7-10(8-6-9)13(15)16/h1-8,15-16H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXZNXBXQOLYKSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C2=CC=CC=C2F)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2'-Fluoro-[1,1'-biphenyl]-4-yl)boronic acid | |
CAS RN |
1383531-49-4 |
Source
|
| Record name | [4-(2-fluorophenyl)phenyl]boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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